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An In-depth Technical Guide on 1,4-Diazepan-5-
one Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,4-Diazepan-5-one
hydrochloride (CAS Number: 208245-76-5), a heterocyclic compound of interest in medicinal

chemistry and drug development. Due to the limited availability of detailed experimental data

for this specific molecule in public literature, this document focuses on its fundamental

properties, while also providing a broader context of the synthesis and potential applications of

the 1,4-diazepan-5-one scaffold. This guide is intended to serve as a foundational resource for

researchers and scientists investigating this and related chemical entities.

Introduction
The 1,4-diazepine ring system is a "privileged scaffold" in medicinal chemistry, forming the core

of numerous biologically active compounds.[1][2] Derivatives of this seven-membered nitrogen-

containing heterocycle are known to exhibit a wide range of therapeutic properties, including

anxiolytic, sedative, anticonvulsant, and muscle relaxant effects.[3][4] 1,4-Diazepan-5-one
hydrochloride presents a simple, yet versatile, building block within this chemical class,

offering potential for the synthesis of novel therapeutic agents.
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Molecular Structure and Physicochemical
Properties
The molecular structure of 1,4-Diazepan-5-one hydrochloride is characterized by a saturated

seven-membered ring containing two nitrogen atoms at positions 1 and 4, and a ketone group

at position 5. The hydrochloride salt form enhances its solubility in aqueous media.

Molecular Structure:

Table 1: Physicochemical Properties of 1,4-Diazepan-5-one Hydrochloride

Property Value Reference

CAS Number 208245-76-5 [5][6]

Molecular Formula C₅H₁₁ClN₂O [5][6]

Molecular Weight 150.61 g/mol [5]

Synthesis of the 1,4-Diazepan-5-one Scaffold
While specific experimental protocols for the synthesis of 1,4-Diazepan-5-one hydrochloride
are not readily available in peer-reviewed literature, general synthetic strategies for the 1,4-

diazepan-5-one core are known. A common approach involves the cyclization of appropriate

linear precursors. One plausible synthetic route is the intramolecular cyclization of an N-(2-

aminoethyl)-β-alanine derivative.

Below is a generalized workflow for the synthesis of a 1,4-diazepan-5-one core structure.
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Caption: Generalized synthetic workflow for a 1,4-diazepan-5-one core.

Potential Applications in Drug Development
The 1,4-diazepan-5-one scaffold is a valuable starting point for the development of novel

therapeutics. The presence of two nitrogen atoms allows for diverse functionalization, enabling

the modulation of physicochemical and pharmacological properties.

Derivatives of the broader 1,4-diazepine class have been investigated for a multitude of

biological activities, including:
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Central Nervous System (CNS) Disorders: The diazepine nucleus is famously associated

with drugs like Diazepam (Valium), which act as positive allosteric modulators of the GABA-A

receptor, leading to anxiolytic and sedative effects.[3][4]

Anticancer Agents: Certain benzodiazepine derivatives have shown promise as anticancer

agents.[4]

Antiviral and Anti-HIV Agents: The versatile diazepine scaffold has been explored for the

development of antiviral therapies.[4]

The logical relationship for exploring the therapeutic potential of the 1,4-diazepan-5-one

scaffold is outlined below.
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Caption: Drug discovery workflow starting from the 1,4-diazepan-5-one scaffold.

Experimental Protocols
As of the latest literature review, detailed experimental protocols for the synthesis,

characterization, and biological evaluation of 1,4-Diazepan-5-one hydrochloride are not

publicly available. Researchers interested in working with this compound would need to

develop and validate their own methodologies. General procedures for the synthesis of related
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1,4-diazepine derivatives can be found in the scientific literature and may serve as a starting

point.[7][8]

Conclusion
1,4-Diazepan-5-one hydrochloride is a chemical building block with significant potential in the

field of drug discovery. While specific data on this compound is scarce, the broader family of

1,4-diazepines has a well-established history of therapeutic relevance. This guide provides the

fundamental information available for 1,4-Diazepan-5-one hydrochloride and places it within

the context of the wider class of diazepine chemistry. Further research into the synthesis and

biological activity of derivatives of this scaffold is warranted to explore its full therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1344740#1-4-diazepan-5-one-hydrochloride-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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